Cas no 115228-55-2 (3-Butynoic acid,2-amino-2-methyl-, methyl ester, (R)- (9CI))

• Product Name: 3-Butynoic acid,2-amino-2-methyl-, methyl ester, (R)- (9CI)
• CAS No: 115228-55-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 130694
• PubChem ID: 14132137
• Update Time: 2025-04-19

3-Butynoic acid,2-amino-2-methyl-, methyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid,2-amino-2-methyl-, methyl ester, (R)- (9CI)
• 3-Butynoicacid,2-amino-2-methyl-,methylester,(R)-(9CI)
• (r)-alpha-ethynylalanine methyl ester
• methyl (2R)-2-amino-2-methylbut-3-ynoate
• AKOS006365395
• 115228-55-2

• Inchi： 1S/C6H9NO2/c1-4-6(2,7)5(8)9-3/h1H,7H2,2-3H3/t6-/m1/s1
• InChI Key： FTZONTNRTSTHNY-ZCFIWIBFSA-N
• SMILES： O(C)C([C@](C#C)(C)N)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32